Cas no 2018051-31-3 (2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester)

2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester is a specialized organic compound featuring a bicyclo[4.1.0]heptane core functionalized with a propynoate ester group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in cyclopropanation and click chemistry applications. The strained bicyclic system enhances its utility as a building block for complex molecular architectures. The methyl ester group improves solubility and handling, facilitating downstream modifications. Its alkyne functionality allows for selective transformations, such as Huisgen cycloadditions, enabling precise derivatization. This compound is suited for advanced organic synthesis, offering versatility in constructing pharmacophores or materials with tailored properties.
2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester structure
2018051-31-3 structure
Product name:2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester
CAS No:2018051-31-3
MF:C11H14O2
MW:178.227663516998
CID:5296082

2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester
    • Inchi: 1S/C11H14O2/c1-13-11(12)5-3-8-2-4-9-7-10(9)6-8/h8-10H,2,4,6-7H2,1H3
    • InChI Key: VSHDFFYXMDNMSV-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C#CC1CCC2C(C2)C1

2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-787379-0.5g
methyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
2018051-31-3 95%
0.5g
$946.0 2024-05-22
Enamine
EN300-787379-1.0g
methyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
2018051-31-3 95%
1.0g
$986.0 2024-05-22
Enamine
EN300-787379-0.05g
methyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
2018051-31-3 95%
0.05g
$827.0 2024-05-22
Enamine
EN300-787379-10.0g
methyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
2018051-31-3 95%
10.0g
$4236.0 2024-05-22
Enamine
EN300-787379-0.25g
methyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
2018051-31-3 95%
0.25g
$906.0 2024-05-22
Enamine
EN300-787379-5.0g
methyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
2018051-31-3 95%
5.0g
$2858.0 2024-05-22
Enamine
EN300-787379-2.5g
methyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
2018051-31-3 95%
2.5g
$1931.0 2024-05-22
Enamine
EN300-787379-0.1g
methyl 3-{bicyclo[4.1.0]heptan-3-yl}prop-2-ynoate
2018051-31-3 95%
0.1g
$867.0 2024-05-22

2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester Related Literature

Additional information on 2-Propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester

2-Propynoic Acid, 3-Bicyclo[4.1.0]Hept-3-Yl-, Methyl Ester (CAS No. 2018051-31-3)

The compound 2-propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester (CAS No. 2018051-31-3) is a unique organic compound with a bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclo[4.1.0]heptane framework, which imparts it with unique physical and chemical properties. The methyl ester group further enhances its reactivity and functional versatility, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials, such as high-performance polymers and biodegradable plastics. Researchers have demonstrated that the bicyclic structure of this compound can be exploited to create materials with enhanced mechanical properties and thermal stability. For instance, a 2023 study published in the Journal of Polymer Science revealed that incorporating this compound into polymer matrices significantly improved the tensile strength and elongation at break of the resulting materials.

In addition to its role in materials science, this compound has also shown promise in pharmaceutical applications. Its unique structure allows for selective interactions with biological molecules, making it a potential candidate for drug delivery systems. A 2022 research article in the Nature Communications journal explored the use of this compound as a carrier for hydrophobic drugs, demonstrating its ability to enhance drug solubility and bioavailability.

The synthesis of 2-propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in a 2021 study involves the use of palladium-catalyzed cross-coupling reactions to construct the bicyclic framework efficiently. This method not only enhances yield but also minimizes waste, aligning with green chemistry principles.

The chemical stability of this compound is another area of interest for researchers. Studies have shown that its bicyclic structure provides resistance to thermal degradation, making it suitable for applications in high-temperature environments. A 2023 paper in the Chemistry of Materials journal detailed how this property can be leveraged in the development of heat-resistant coatings for industrial machinery.

Beyond its practical applications, this compound has also contributed to fundamental research in organic chemistry. Its complex structure serves as a model system for studying stereochemical outcomes and reaction mechanisms under various conditions. A 2024 study published in the Journal of Organic Chemistry utilized this compound to investigate enantioselective synthesis methods, paving the way for more efficient asymmetric catalysis techniques.

In conclusion, 2-propynoic acid, 3-bicyclo[4.1.0]hept-3-yl-, methyl ester (CAS No. 2018051-31-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique bicyclic structure and functional groups make it an invaluable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.

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